N-(4-Diethylamino-phenyl)-pyrimidine-4,6-diamine

• Molecular Formula: C14H19N5
• Molecular Weight: 257.33 g/mol
• IUPAC Name: 4-N-[4-(diethylamino)phenyl]pyrimidine-4,6-diamine
• InChI: InChI=1S/C14H19N5/c1-3-19(4-2)12-7-5-11(6-8-12)18-14-9-13(15)16-10-17-14/h5-10H,3-4H2,1-2H3,(H3,15,16,17,18)
• InChI Key: BUAHRFUPEKLELO-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)NC2=NC=NC(=C2)N

Description

N-(4-Diethylamino-phenyl)-pyrimidine-4,6-diamine is a useful research compound. Its molecular formula is C14H19N5 and its molecular weight is 257.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6-chloro-pyrimidin-4-ylamine (0.65 g, 5 mmol), 4-amino-N,N-diethylaniline (0.82 mL, 5 mmol), 2-propanol (5 mL) and HCl conc. (0.225 mL, ˜2.5 mmol) is shaken for 36 h at 90° C. After cooling to room temperature, the reaction mixture is distributed between half-saturated K2CO3-solution and ethyl acetate. The precipitate thus formed is filtered off, washed with H2O and ethyl acetate and dried in vacuo to afford the title compound. Greyish solid, HPLC: tR=2.37 min (gradient F), ESI-MS: 258.3 [MH]+.